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Compound of Interest

Compound Name: N,N-Diallylaniline
CAS No.: 6247-00-3
Cat. No.: B1595336
Get Quote
Abstract

This guide details the optimized protocol for the synthesis of N,N-Diallylaniline (CAS: 3046-43-
3) via nucleophilic substitution (

) of aniline with allyl bromide. Unlike industrial methods utilizing high-pressure autoclaves, this
bench-top protocol utilizes potassium carbonate (

) as a mild, non-nucleophilic base in acetonitrile (
) or ethanol (

). This method prioritizes safety (controlling lachrymatory reagents), yield optimization (>85%),
and purity suitable for pharmaceutical applications.

Introduction & Principle

N,N-Diallylaniline is a tertiary amine synthesized by the double alkylation of aniline. The
reaction proceeds via a stepwise

mechanism where the nitrogen lone pair attacks the electrophilic carbon of allyl bromide.
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Key Challenges addressed in this protocol:

e Mono- vs. Bis-allylation: Controlling stoichiometry to ensure complete conversion to the
tertiary amine while avoiding quaternary ammonium salt formation.

o Safety: Allyl bromide is a potent lachrymator and alkylating agent.

o Workup: Efficient removal of inorganic salts and unreacted allyl bromide.

Reaction Scheme
Mechanistic Insight & Logic

The synthesis relies on the varying nucleophilicity of the amine species.

 First Alkylation: Aniline is neutral and moderately nucleophilic. It displaces bromide to form
N-allylaniline.

» Base Intervention: The generated HBr is immediately neutralized by

, preventing the protonation of the amine (which would deactivate it).

e Second Alkylation: The secondary amine (N-allylaniline) is more nucleophilic than the
primary aniline due to the inductive electron-donating effect of the allyl group. This ensures
the second alkylation proceeds rapidly.

e Over-Alkylation Control: While the tertiary amine is formed, steric hindrance from the two
allyl groups and the phenyl ring significantly retards the formation of the quaternary
ammonium salt, provided the temperature is controlled (reflux in MeCN is ideal at ~82°C).

Visual Mechanism (Graphviz)
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Figure 1: Step-wise alkylation mechanism illustrating the transformation from primary to tertiary

amine.
Safety Assessment (Critical)
Hazard Risk Mitigation
Handle only in a functioning
_ _ fume hood. Use double nitrile
) High: Lachrymator, Toxic, )
Allyl Bromide gloves. Keep a beaker of dilute
Flammable. )
NaOH nearby to neutralize
spills.
High: Toxic by inhalation/skin Wear long sleeves, gloves,
Aniline absorption; and eye protection. Avoid
Methemoglobinemia. breathing vapors.
. Moderate: Flammable, Keep away from heat sources.
Acetonitrile ) ) ) ) )
metabolizes to cyanide. Dispose of in organic waste.

Materials & Equipment

Reagents:

e Aniline (ReagentPlus®, 99%)
 Allyl Bromide (99%, stabilized)
e Potassium Carbonate (

), anhydrous, granular (Grind to powder for better surface area)

o Acetonitrile (MeCN), anhydrous (or Ethanol as a greener alternative)
o Ethyl Acetate & Hexanes (for purification)

e Sodium Sulfate (
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), anhydrous
Equipment:

e 100 mL Round Bottom Flask (RBF) (2-neck preferred)

Reflux Condenser[1]

Magnetic Stir Plate & Bar[2]

Oil Bath with Temperature Control

Separatory Funnel

Rotary Evaporator[3][4]

Experimental Protocol
Step 1: Reaction Setup

e Preparation: Oven-dry the 100 mL RBF and magnetic stir bar. Clamp securely over the stir
plate.

e Charging: Add Aniline (1.86 g, 20 mmol, 1.0 eq) and Acetonitrile (40 mL). Stir to dissolve.
o Base Addition: Add Potassium Carbonate (8.29 g, 60 mmol, 3.0 eq).

o Note: Using 3.0 equivalents ensures rapid neutralization of the 2.0 equivalents of HBr
generated.

o Reagent Addition: While stirring, add Allyl Bromide (6.05 g, 4.3 mL, 50 mmol, 2.5 eq)
dropwise over 10 minutes.

o Tip: Aslight excess (2.5 eq) drives the reaction to completion but avoid large excesses to
prevent quaternization.

Step 2: Reaction Execution

 Attach the reflux condenser and turn on cooling water.

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://www.echemi.com/cms/979932.html
https://www.chemicalbook.com/synthesis/n-n-dimethylaniline.htm
https://www.rsc.org/suppdata/c6/cy/c6cy00674d/c6cy00674d1.pdf
https://patents.google.com/patent/CN102040526A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Heat the oil bath to 80°C (Reflux).
e Stir vigorously for 6-8 hours.
o Monitoring: Check progress via TLC (Mobile Phase: 10% Ethyl Acetate in Hexane).

o Rf Values: Aniline (~0.3), N-Allylaniline (~0.5), N,N-Diallylaniline (~0.7). The spot for
aniline should disappear completely.

Step 3: Workup[5]

o Cool the reaction mixture to room temperature.

o Filtration: Filter the mixture through a sintered glass funnel or a Celite pad to remove solid

inorganic salts (KBr, excess

). Wash the solid cake with small portions of Acetonitrile.

o Concentration: Remove the solvent (Acetonitrile) using a rotary evaporator to obtain a crude

oily residue.
o Extraction:

Dissolve the residue in Ethyl Acetate (50 mL).

[e]

o

Transfer to a separatory funnel.

[¢]

Wash with Water (2 x 30 mL) to remove trace salts.

[¢]

Wash with Brine (1 x 30 mL).
e Drying: Collect the organic layer, dry over anhydrous

, filter, and concentrate under reduced pressure.

Step 4: Purification

» Method A (Distillation - Preferred for Scale >5g): Vacuum distillation. Boiling point is high;
expect ~110-115°C at 10 mmHg.
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o Method B (Column Chromatography - Preferred for High Purity):
o Stationary Phase: Silica Gel (230-400 mesh).
o Eluent: Gradient from 100% Hexane to 5% Ethyl Acetate in Hexane.

o Collection: Collect the least polar UV-active spot (High Rf).

Workflow Diagram (Graphviz)
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Figure 2: Operational workflow for the synthesis and purification of N,N-Diallylaniline.
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Data Analysis & Characterization

The product is a pale yellow to colorless oil.[5]

Technique Expected Signal / Value Assignment
Appearance Pale Yellow Oil
Yield 85 -92%

1H NMR (CDCI3) Meta-ArH

7.15-7.25 (m, 2H)

6.65-6.75 (m, 3H) Ortho/Para-ArH

Vinyl CH (

5.80-5.95 (m, 2H) )

Terminal Alkene (

5.10-5.25 (m, 4H) )

Allylic
3.90-3.95 (d, 4H)

~148 (C-N), ~133 (Vinyl), ~129
(Ar), ~116 (Alkene), ~112 (Ar), ~ carbon Backbone
~52 (N-C)

13C NMR

Interpretation:

e The absence of a broad singlet around 3.5-4.0 ppm indicates the complete consumption of
N-H protons (conversion of primary/secondary amine).

e The integration of the allylic doublet (3.9 ppm) to the aromatic protons (6.7-7.2 ppm) should
be approximately 4:5.

Troubleshooting Guide
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Observation Diagnosis Corrective Action

Increase reaction time to 12h.

) Ensure aqueous layer in
) Incomplete reaction or loss o o
Low Yield ) extraction is not acidic
during workup. ) )
(protonated amine stays in

water).

Re-dissolve in ether/EtOAC

Solid Precipitate in Product Residual salts. ) )
and filter again.
Mono-allylated intermediate Add 0.5 eq more Allyl Bromide
TLC shows 3 spots ]
remains. and reflux for 2 more hours.
Distill the aniline before use.
Product is Dark Brown Oxidation of aniline. Perform reaction under
Nitrogen atmosphere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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